5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid

• IUPAC Name: 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid
• InChI: InChI=1S/C14H15N3O4/c18-11(19)7-3-4-8-15-14(21)12-9-5-1-2-6-10(9)13(20)17-16-12/h1-2,5-6H,3-4,7-8H2,(H,15,21)(H,17,20)(H,18,19)
• InChI Key: IIKZRQWTJMJTQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)C(=O)NCCCCC(=O)O
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid, also known as OPAPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound was first synthesized in the late 1990s and has since been the subject of numerous studies exploring its mechanism of action and potential uses in various fields.

Mechanism of Action

The mechanism of action of 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and protein targets. In particular, 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid has been shown to inhibit the activity of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism and has been implicated in the pathogenesis of diabetes.
Biochemical and Physiological Effects
5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid has been shown to have a number of biochemical and physiological effects, including the inhibition of DPP-IV activity, the induction of apoptosis (programmed cell death), and the inhibition of cancer cell proliferation. Additionally, 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid in lab experiments is that it is a well-characterized compound with a known synthesis method and mechanism of action. Additionally, 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid has been shown to have a number of potential applications in various fields of scientific research, making it a versatile tool for researchers. However, one limitation of using 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid is that it may have off-target effects or interact with other proteins or enzymes in unintended ways, which could complicate experimental results.

Future Directions

There are several potential future directions for research involving 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid. One area of interest is the development of 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid derivatives with improved pharmacokinetic properties or greater selectivity for specific protein targets. Additionally, 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid may be useful in the development of new drugs for the treatment of diabetes, cancer, and neurodegenerative diseases. Finally, further research is needed to fully elucidate the mechanism of action of 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid involves several steps, starting with the reaction of phthalic anhydride with hydrazine to yield 4-hydrazinophthalic acid. This intermediate is then reacted with ethyl acetoacetate to form the corresponding pyrazolone derivative. Finally, the pyrazolone is reacted with 5-bromopentanoic acid to yield 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid.

Scientific Research Applications

5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid has been studied for its potential applications in various fields of scientific research, including neuroscience, cancer research, and drug discovery. In neuroscience, 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid has been shown to inhibit the growth of cancer cells and may have potential as a chemotherapeutic agent. Additionally, 5-[(4-oxo-3H-phthalazine-1-carbonyl)amino]pentanoic acid has been studied for its potential use as a tool in drug discovery, as it can be used to screen for compounds that interact with specific protein targets.